![molecular formula C23H19NO5 B6263795 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid CAS No. 2241139-92-2](/img/no-structure.png)
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid
Overview
Description
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid (FMABA) is an important organic compound used in a variety of scientific research applications. It is a versatile compound that is widely used in the synthesis of organic compounds, as well as in biochemical and physiological studies. FMABA is a highly reactive compound, which makes it suitable for a variety of applications.
Mechanism of Action
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid is a highly reactive compound, which makes it suitable for a variety of applications. Its mechanism of action involves the formation of a covalent bond between the nucleophile and the electrophile. This covalent bond is formed by the nucleophile attacking the electrophile, resulting in the formation of a new carbon-carbon bond. This bond is then stabilized by the formation of hydrogen bonds between the newly formed carbon-carbon bond and the other atoms in the molecule. This reaction is reversible and can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid has a variety of biochemical and physiological effects. It is known to have anti-inflammatory and antioxidant properties, which make it useful in the treatment of a variety of diseases. In addition, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid has been shown to possess anti-cancer properties, as well as anti-microbial and anti-viral activities. It is also known to have a positive effect on the immune system, as well as on the cardiovascular system.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid in laboratory experiments include its high reactivity and its versatility in the synthesis of organic compounds. Its high reactivity makes it suitable for a variety of applications and its versatility makes it ideal for the synthesis of a variety of compounds. However, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid also has some limitations. For example, it is a highly reactive compound, which can lead to the formation of unwanted by-products. In addition, it is not always easy to control the reaction conditions and this can lead to the formation of unwanted products.
Future Directions
Future research on 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid could focus on its potential applications in the synthesis of pharmaceuticals, polymers, and dyes and pigments. In addition, future research could focus on its potential therapeutic applications, such as its anti-inflammatory and antioxidant properties. Other potential applications include its use in the synthesis of organic catalysts and in the production of polymers for medical implants. Finally, further research could focus on its potential use in the synthesis of novel compounds with improved properties.
Synthesis Methods
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid can be synthesized by a variety of methods. The most common method is a nucleophilic substitution reaction, which involves the reaction of a nucleophile (such as an amine) with an electrophile (such as an aldehyde). The reaction is typically carried out in the presence of a strong acid, such as hydrochloric acid or sulfuric acid. Other methods for synthesizing 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid include the use of catalysts, such as palladium or rhodium, or the use of a base, such as sodium hydroxide.
Scientific Research Applications
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid is a versatile compound that is widely used in scientific research applications. It is used in the synthesis of organic compounds, as well as in biochemical and physiological studies. For example, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid is used in the synthesis of a variety of pharmaceuticals, including antibiotics and anti-inflammatory drugs. It is also used in the synthesis of polymers, such as polyurethanes and polyesters, and in the synthesis of dyes and pigments. In addition, 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid is used in the synthesis of organic catalysts and in the production of polymers for medical implants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid' involves the protection of the hydroxyl group on 5-hydroxybenzoic acid, followed by the coupling of the protected acid with the amine group of fluorenylmethoxycarbonyl (Fmoc)-protected amino methyl group. The Fmoc group is then removed, and the resulting compound is deprotected to yield the final product.", "Starting Materials": [ "5-hydroxybenzoic acid", "9H-fluorene-9-methanol", "Fmoc-protected amino methyl group", "Coupling reagents", "Deprotection reagents" ], "Reaction": [ "Protection of the hydroxyl group on 5-hydroxybenzoic acid using a suitable protecting group such as benzyl or methyl", "Coupling of the protected acid with the amine group of Fmoc-protected amino methyl group using coupling reagents such as dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS)", "Removal of the Fmoc group using a suitable reagent such as piperidine", "Deprotection of the protected hydroxyl group using a suitable reagent such as trifluoroacetic acid (TFA) to yield the final product" ] } | |
CAS RN |
2241139-92-2 |
Product Name |
3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-hydroxybenzoic acid |
Molecular Formula |
C23H19NO5 |
Molecular Weight |
389.4 |
Purity |
85 |
Origin of Product |
United States |
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